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Compound of Interest

Compound Name: Einecs 235-359-4

Cat. No.: B15175118

Technical Support Center: Samarium Cobalt (SmCo)
Magnets

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing cracking and chipping in brittle
Samarium Cobalt (SmCo) magnets.

Frequently Asked Questions (FAQs)

Q1: Why are my SmCo magnets chipping and cracking so easily?

Al: Samarium Cobalt (SmCo) magnets are inherently brittle due to their manufacturing
process, which involves sintering.[1][2] This process creates a strong magnetic material but
does not optimize for mechanical strength, leaving the magnets susceptible to chipping and
cracking under stress.[3][4]

Q2: What are the primary causes of physical damage to SmCo magnets in a laboratory
setting?

A2: The most common causes of cracking and chipping in a lab setting include:

e Mechanical Shock: Dropping the magnets or allowing them to slam into each other or onto a
hard surface is a primary cause of fracture.[5][6]
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» Improper Handling: Applying excessive force, using standard tools for machining, or not
wearing protective gear can lead to damage.[5][7]

» Thermal Shock: Although SmCo magnets have excellent thermal stability, rapid and extreme
temperature fluctuations can induce stress and cracking.[8]

o Strong Magnetic Forces: The powerful attraction between SmCo magnets can cause them to
accelerate towards each other unexpectedly, resulting in high-impact collisions.[5][7]

Q3: Can temperature affect the physical integrity of SmCo magnets?

A3: Yes. While SmCo magnets are known for their high operating temperatures (up to 350°C
for some grades), they are not immune to thermal shock.[8][9][10] Rapid changes in
temperature can cause expansion and contraction, leading to internal stresses that may result
in microfractures.[6] It is crucial to allow for gradual temperature changes during experiments.

Q4: Are there different types of SmCo magnets with varying levels of brittleness?

A4: There are two main series of SmCo magnets: SmCo5 and Sm2Co017.[3][9] Both are brittle,
but their mechanical properties can vary slightly. However, for practical purposes in preventing
chipping, both should be handled with the same high level of care. The primary difference
between the series lies in their magnetic properties and temperature resistance.[3][9]

Q5: Do coatings help in preventing chipping and cracking?

A5: Yes, coatings can provide a protective layer that helps absorb minor impacts and prevent
chipping.[11][12][13] While SmCo magnets have good corrosion resistance and often do not
require coatings for this purpose, a coating can enhance their physical durability.[3] Common
coatings that can offer additional protection include Nickel-Copper-Nickel, epoxy, and PTFE
(Teflon).[11][12][13]

Troubleshooting Guides
Guide 1: Diagnhosing the Cause of Magnet Fracturing

If you are experiencing repeated fracturing of your SmCo magnets, use the following guide to
identify the potential cause.
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Step 1: Examine the Handling Protocol
e Are personnel wearing appropriate safety gear, including eye protection and gloves?[5][14]
e Are non-magnetic tools being used when working in close proximity to the magnets?

o Are magnets being kept at a safe distance from each other to prevent accidental attraction
and collision?[5]

Step 2: Review the Experimental Setup

» Are the magnets securely mounted to prevent vibration or movement?

« |s there any evidence of direct impact from other components in the setup?
o Are the magnets being subjected to rapid temperature changes?[8]

Step 3: Inspect the Magnets Pre-Experiment

» Are there any pre-existing micro-cracks or chips from shipping or previous handling? Even
small defects can propagate under stress.

o Are the magnets clean and free of debris that could create pressure points?

The following diagram illustrates a logical workflow for troubleshooting magnet damage:
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Troubleshooting workflow for SmCo magnet damage.

Experimental Protocols
Protocol 1: Safe Handling and Storage of SmCo Magnets

* Preparation: Before handling, remove all metallic objects from your person and the
immediate workspace to prevent accidental magnetic attraction.[15] This includes watches,
keys, and tools.
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e Protective Gear: Always wear safety glasses to protect against flying chips in the event of a
fracture.[5][14] For larger magnets, wear protective gloves to prevent pinching.[5]

e Handling:
o Handle one magnet at a time.

o To separate magnets, slide them apart rather than trying to pull them directly away from
each other.

o Never allow magnets to "jump" together or to a metal surface.[1] Control their movement
at all times.

o Storage:

[e]

Store magnets in a clean, dry environment.[16]

[e]

Keep them in their original packaging with spacers whenever possible.[16]

o

Store different magnet types separately to avoid demagnetization effects.[16]

[¢]

Ensure they are stored away from sensitive electronic equipment.[5]

Protocol 2: Mounting SmCo Magnets for Experiments

o Surface Preparation: Ensure the mounting surface is clean, flat, and free of any debris that
could create a pressure point on the magnet.

o Adhesive Mounting:
o Use a high-strength, two-part epoxy or a specialized magnet adhesive.
o Apply a thin, even layer of adhesive to the entire surface of the magnet to be mounted.

o Press the magnet firmly onto the surface and clamp with even pressure until the adhesive
is fully cured. Avoid point-source clamping that could stress the magnet.

e Mechanical Mounting:
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o If using a housing, ensure it is designed to hold the magnet securely without applying
stress to the edges.

o Use non-magnetic screws and fasteners.

o Incorporate a soft material like a thin polymer shim between the magnet and any hard
mounting surfaces to distribute the load evenly.

Data Presentation
Table 1: Mechanical and Thermal Properties of SmCo

Magnets

Property SmCo5 Sm2Col7 Unit
Density 8.2-84 8.3-85 g/cm3
Vickers Hardness 450 - 500 500 - 600 Hv
Compressive Strength  ~1000 ~800 MPa
Bending Strength 150 - 180 130 - 150 MPa
Max. Operating Temp.  ~250 ~300 - 350 °C
Curie Temperature ~750 ~800 °C
Temp. Coeff. of Br -0.05 -0.03 %/°C

Data compiled from multiple sources.[1][9][10][17]

Table 2: Protective Coating Options for Enhanced
Durability
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Key Benefits for

Coating Type Max. Working Temp. . .
Brittleness Prevention
Provides a hard, protective
Nickel (Ni-Cu-Ni) ~220-240°C layer against chipping and
abrasion.
Excellent barrier against
Epoxy ~150 °C moisture and provides a
cushioning effect.
Offers excellent protection
PTFE (Teflon) ~250 °C against impact and chemical
resistance.
Provides significant shock
Rubber ~80 - 100 °C

absorption and slip resistance.

Data primarily based on coatings for Neodymium magnets, which are also applicable for the
physical protection of SmCo magnets.[11][12][13][18]

Visualizations

The following diagram outlines the key preventative measures to minimize the risk of cracking
and chipping in SmCo magnets.
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Key preventative measures for SmCo magnet integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prevent cracking and chipping in brittle SmCo
magnets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175118#how-to-prevent-cracking-and-chipping-in-
brittle-smco-magnets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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